Cas no 2171185-87-6 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid
• CAS No: 2171185-87-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5995669
• PubChem ID: 165959159
• Update Time: 2025-09-27

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid
• EN300-1480190
• (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-3-methylpentanoic acid
• 2171185-87-6

• Inchi： 1S/C27H34N2O5/c1-5-17(2)23(24(30)31)29-25(32)27(3,4)14-15-28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)/t17-,23-/m0/s1
• InChI Key： FXFZNUMVYHVYIZ-SBUREZEXSA-N
• SMILES： O(C(NCCC(C)(C)C(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid

Introduction to (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic Acid (CAS No. 2171185-87-6)

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid (CAS No. 2171185-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-D-Leu-D-Leu-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect the amino group of amino acids.

The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using a base such as piperidine. The (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid structure features two chiral centers at the 2 and 3 positions, which are crucial for its biological activity and selectivity. The presence of these chiral centers allows for the synthesis of enantiomerically pure compounds, which is essential in drug development to ensure the desired pharmacological effects.

Recent studies have highlighted the importance of Fmoc-D-Leu-D-Leu-OH in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with potent anti-inflammatory properties. The researchers found that Fmoc-D-Leu-D-Leu-OH derivatives were effective in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting potential applications in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area where (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid has shown promise is in cancer research. A 2024 study in *Cancer Research* reported that certain Fmoc-D-Leu-D-Leu-OH derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to disrupt microtubule dynamics and induce apoptosis. These findings have opened new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, Fmoc-D-Leu-D-Leu-OH has also been explored for its use in diagnostic applications. A study published in *Analytical Chemistry* in 2025 described a novel method for detecting low levels of specific biomarkers using (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid as a labeling agent. The high sensitivity and specificity of this method make it a valuable tool for early disease diagnosis and monitoring treatment efficacy.

The synthesis of Fmoc-D-Leu-D-Leu-OH involves several steps, including the protection of the amino group with the Fmoc group and the formation of the amide bond between the two leucine residues. The process typically starts with the Fmoc protection of L-leucine, followed by coupling with another L-leucine molecule using a coupling reagent such as HATU or EDC·HCl. The final step involves deprotection under basic conditions to yield the desired product. The purity and yield of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid can be optimized by carefully controlling reaction conditions and using high-performance liquid chromatography (HPLC) for purification.

Despite its numerous applications, there are challenges associated with the use of Fmoc-D-Leu-D-Leu-OH in pharmaceutical development. One major challenge is ensuring consistent quality and purity during large-scale production. To address this issue, researchers have developed robust analytical methods to monitor impurities and degradation products. Additionally, efforts are underway to improve the stability and solubility of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid, which are critical factors for its successful formulation into drug products.

In conclusion, (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-methylpentanoic acid (CAS No. 2171185-87-6) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its use in clinical settings.